Cas no 2228403-62-9 (2-hydroxy-2-{pyrazolo1,5-apyridin-3-yl}acetic acid)

• Product Name: 2-hydroxy-2-{pyrazolo1,5-apyridin-3-yl}acetic acid
• CAS No: 2228403-62-9
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 6111058
• PubChem ID: 165763473
• Update Time: 2025-08-05

2-hydroxy-2-{pyrazolo1,5-apyridin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-{pyrazolo1,5-apyridin-3-yl}acetic acid
• 2-hydroxy-2-{pyrazolo[1,5-a]pyridin-3-yl}acetic acid
• 2228403-62-9
• EN300-1749983

• Inchi： 1S/C9H8N2O3/c12-8(9(13)14)6-5-10-11-4-2-1-3-7(6)11/h1-5,8,12H,(H,13,14)
• InChI Key： WDJLPTYZSWERJS-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=NN2C=CC=CC2=1

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 2-hydroxy-2-{pyrazolo1,5-apyridin-3-yl}acetic acid

Introduction to 2-hydroxy-2-{pyrazolo1,5-apyridin-3-yl}acetic acid (CAS No: 2228403-62-9)

2-hydroxy-2-{pyrazolo1,5-apyridin-3-yl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2228403-62-9, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This heterocyclic derivative exhibits a unique structural framework that has garnered attention for its potential biological activities and applications in drug discovery. The compound’s molecular structure integrates a pyrazole ring with a pyridine moiety, creating a scaffold that is conducive to interactions with biological targets, making it a valuable candidate for further investigation.

The chemical composition of 2-hydroxy-2-{pyrazolo1,5-apyridin-3-yl}acetic acid is characterized by its acetic acid functional group and the presence of nitrogen-containing heterocycles. The pyrazole ring is known for its role in various bioactive molecules, often contributing to properties such as binding affinity and metabolic stability. When combined with the pyridine ring, the resulting structure enhances the compound’s ability to engage with biological systems, particularly enzymes and receptors involved in key metabolic pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-hydroxy-2-{pyrazolo1,5-apyridin-3-yl}acetic acid with potential target proteins. Studies suggest that this compound may exhibit inhibitory activity against enzymes implicated in inflammatory responses and cancer progression. The hydroxyl group at the 2-position of the acetic acid moiety is particularly noteworthy, as it can participate in hydrogen bonding interactions, which are crucial for drug-receptor binding specificity.

In the context of drug development, the structural features of 2-hydroxy-2-{pyrazolo1,5-apyridin-3-yl}acetic acid make it an attractive scaffold for medicinal chemists. The presence of both pyrazole and pyridine rings provides multiple sites for functionalization, allowing for the optimization of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Furthermore, the acetic acid derivative class is well-documented for its role in modulating biological processes through receptor interaction.

Current research initiatives are exploring the pharmacological profile of 2-hydroxy-2-{pyrazolo1,5-apyridin-3-yl}acetic acid in vitro and in vivo models. Preliminary findings indicate that this compound may possess anti-inflammatory and anti-proliferative effects, which are relevant to conditions such as chronic inflammation and certain types of cancer. The pyrazolo-pyridine core has been identified as a privileged scaffold in medicinal chemistry, often associated with compounds that demonstrate therapeutic efficacy.

The synthesis of 2-hydroxy-2-{pyrazolo1,5-apyridin-3-yl}acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic system efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for further biological evaluation.

From a regulatory perspective, 2-hydroxy-2-{pyrazolo1,5-apyridin-3-yl}acetic acid (CAS No: 2228403-62-9) does not fall under any restricted categories or require special handling under current guidelines. Its classification as a research chemical allows for its use in academic and industrial settings without stringent regulatory constraints. However, standard laboratory practices should be followed to ensure safe handling and storage.

The future prospects for 2-hydroxy-2-{pyrazolo1,5-apyridin-3-yl}acetic acid are promising, with ongoing studies aimed at elucidating its mechanism of action and identifying potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies could accelerate its development into novel therapeutic agents. As computational tools continue to improve, virtual screening methods will play an increasingly important role in identifying derivatives of this compound with enhanced biological activity.

In conclusion, 2-hydroxy - 2 - {pyrazolo1 , 5 - apy rid ine - 3 - yl } ace tic ac id represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities. Its investigation into therapeutic applications holds promise for addressing various medical conditions characterized by inflammatory or proliferative pathways. As research progresses , this com pound is poised to contribute valuable insights into drug discovery efforts . p >